Cas no 301682-49-5 (ethyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate)

Ethyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate is a chromene-based derivative featuring a benzothiazole moiety, which imparts unique photophysical and electronic properties. This compound exhibits potential applications in organic synthesis, particularly in the development of fluorescent probes and optoelectronic materials due to its extended π-conjugation system. The presence of the ethoxyacetate side chain enhances solubility in organic solvents, facilitating further chemical modifications. Its structural framework suggests utility in medicinal chemistry as a scaffold for bioactive molecule design. The compound's stability under ambient conditions and well-defined synthetic route make it a reliable intermediate for research applications. Analytical characterization confirms high purity, ensuring reproducibility in experimental settings.
ethyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate structure
301682-49-5 structure
Product Name:ethyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate
CAS No:301682-49-5
MF:C23H21NO5S
MW:423.481545209885
CID:6341824
PubChem ID:1182534
Update Time:2025-06-09

ethyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate
    • SR-01000456766-1
    • CCG-18049
    • ethyl 2-((3-(benzo[d]thiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl)oxy)acetate
    • AKOS002162352
    • HMS1478L20
    • Z275121428
    • F0308-0940
    • ethyl 2-{[3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetate
    • ChemDiv3_002022
    • IDI1_020988
    • ethyl 2-[3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxochromen-7-yl]oxyacetate
    • ethyl 2-(3-benzothiazol-2-yl-6-ethyl-2-methyl-4-oxochromen-7-yloxy)acetate
    • SR-01000456766
    • 301682-49-5
    • Oprea1_494755
    • Inchi: 1S/C23H21NO5S/c1-4-14-10-15-18(11-17(14)28-12-20(25)27-5-2)29-13(3)21(22(15)26)23-24-16-8-6-7-9-19(16)30-23/h6-11H,4-5,12H2,1-3H3
    • InChI Key: RLCFLBWSOQCSPB-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1=C(C)OC2C=C(C(CC)=CC=2C1=O)OCC(=O)OCC

Computed Properties

  • Exact Mass: 423.11404394g/mol
  • Monoisotopic Mass: 423.11404394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 695
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 103Ų

ethyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate Pricemore >>

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